Cas no 2228539-37-3 (2-1-(1-methyl-1H-indol-5-yl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(1-methyl-1H-indol-5-yl)cyclopropylpropan-2-amine
• CAS No: 2228539-37-3
• MF: C₁₅H₂₀N₂
• MW: 228.332703590393
• CID: 5832276
• PubChem ID: 165763876
• Update Time: 2025-06-13

2-1-(1-methyl-1H-indol-5-yl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-methyl-1H-indol-5-yl)cyclopropylpropan-2-amine
• 2-[1-(1-methyl-1H-indol-5-yl)cyclopropyl]propan-2-amine
• EN300-1793944
• 2228539-37-3

• Inchi： 1S/C15H20N2/c1-14(2,16)15(7-8-15)12-4-5-13-11(10-12)6-9-17(13)3/h4-6,9-10H,7-8,16H2,1-3H3
• InChI Key： JWEBPSVZLUXJMQ-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1(C2C=CC3=C(C=CN3C)C=2)CC1

Computed Properties

• Exact Mass: 228.162648646g/mol
• Monoisotopic Mass: 228.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 31Ų

Additional information on 2-1-(1-methyl-1H-indol-5-yl)cyclopropylpropan-2-amine

Introduction to 2-1-(1-methyl-1H-indol-5-yl)cyclopropylpropan-2-amine (CAS No. 2228539-37-3)

2-1-(1-methyl-1H-indol-5-yl)cyclopropylpropan-2-amine, identified by its Chemical Abstracts Service (CAS) number 2228539-37-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 2-1-(1-methyl-1H-indol-5-yl)cyclopropylpropan-2-amine is characterized by a unique combination of functional groups, including an indole moiety and a cyclopropyl substituent. The indole ring, known for its presence in numerous bioactive natural products and pharmaceuticals, contributes to the compound's potential pharmacological properties. Specifically, the 1-methyl-1H-indol-5-yl part of the molecule suggests possible interactions with biological targets such as enzymes and receptors, which are crucial for modulating various physiological processes.

The cyclopropyl group, on the other hand, introduces rigidity to the molecular framework, which can influence the compound's binding affinity and selectivity. This structural feature is particularly important in drug design, as it can enhance the compound's ability to interact with specific biological targets while minimizing off-target effects. The presence of the propan-2-amine moiety further adds to the compound's complexity, providing multiple sites for potential chemical modifications and functionalization.

In recent years, there has been growing interest in indole derivatives due to their diverse biological activities. Studies have shown that indole-based compounds can exhibit properties such as anti-inflammatory, antioxidant, anticancer, and antimicrobial effects. The specific configuration of 2-1-(1-methyl-1H-indol-5-yl)cyclopropylpropan-2-amine may contribute to its unique pharmacological profile, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in modulating neurotransmitter systems. The indole ring is structurally similar to serotonin and other neurotransmitters, suggesting that 2-1-(1-methyl-1H-indol-5-yl)cyclopropylpropan-2-amine could interact with serotonin receptors or other related targets in the brain. This interaction could have implications for treating neurological disorders such as depression, anxiety, and neurodegenerative diseases. Preliminary studies have hinted at its ability to influence serotonin receptor activity, although more research is needed to fully understand its mechanisms of action.

Another area of interest is the compound's potential antitumor properties. Cancer research has increasingly focused on identifying small molecules that can selectively target cancer cells without harming healthy tissues. The unique structural features of 2-1-(1-methyl-1H-indol-5-yl)cyclopropylpropan-2-am ine may enable it to disrupt key pathways involved in cancer cell proliferation and survival. For instance, it could interfere with signaling pathways such as MAPK or PI3K/Akt, which are often dysregulated in cancer cells. While these possibilities are still under investigation, they highlight the compound's potential as a lead molecule for developing novel anticancer therapies.

The synthesis of 2-1-(1-methyl-lH-indol-S-yI)cyclopropylpropan-Z-am ine presents both challenges and opportunities for chemists. The indole ring requires careful functionalization to introduce the cyclopropyl group at the desired position. Advanced synthetic techniques such as cross-coupling reactions and transition metal catalysis are often employed to achieve this transformation with high efficiency and selectivity. Additionally, the propan-Z-am ine moiety must be incorporated in a way that maintains the overall stability and bioactivity of the molecule.

Recent advancements in computational chemistry have also played a significant role in studying this compound. Molecular modeling techniques can predict how 2-l-(l-methyl-lH-indol-S-yI)cyclopropyllcy clopropyll propan-Z-am ine interacts with biological targets at the atomic level. These simulations can help researchers identify potential binding sites and optimize the compound's structure for better pharmacological activity. By combining experimental data with computational insights, scientists can accelerate the drug discovery process and increase the likelihood of success.

The pharmacokinetic properties of 2-l-(l-methyl-lH-indol-S-yI)cyclopropyllcy clopropyll propan-Z-am ine are also an important consideration in its development as a therapeutic agent. Factors such as solubility, bioavailability, metabolic stability, and excretion pathways must be carefully evaluated to ensure that the compound reaches its target site effectively and remains active long enough to produce a therapeutic effect. Preliminary studies suggest that modifications to the molecular structure could improve these properties significantly.

In conclusion, 21( l -m ethy l -l H -ind ol -S -y l )cyc lopr op ylpr opan -Z -am ine (CAS No .2228539 -37 -3) represents a promising candidate for further research in pharmaceuticals . Its unique structural features , combined with its potential biological activities , make it an attractive molecule for developing new treatments for various diseases . As research continues , additional insights into its mechanisms of action , synthetic pathways , and pharmacokinetic properties will be uncovered , paving the way for its translation into clinical applications . The continued exploration of this compound underscores the importance of innovative approaches in drug discovery and development .